Cas no 913835-55-9 (4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

• Product Name: 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• CAS No: 913835-55-9
• MF: C₁₆H₂₀BNO₅S
• MW: 349.209703445435
• MDL: MFCD08689489
• CID: 802841
• PubChem ID: 44119371
• Update Time: 2025-10-28

4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
• 4-[Ethyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
• (4-(N-Ethyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
• [4-[ethyl-[(4-methoxyphenyl)methyl]sulfamoyl]phenyl]boronic acid
• 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• Boronic acid, B-[4-[[ethyl[(4-methoxyphenyl)methyl]amino]sulfonyl]phenyl]-
• 4-[N-Ethyl-N-(4-methoxybenzyl)sulphamoyl]benzeneboronic acid
• CS-0176016
• MFCD08689489
• AKOS015838660
• DTXSID00657179
• SB83360
• 913835-55-9
• BS-29674
• F73840
• A860506
• Boronic acid,b-[4-[[ethyl[(4-methoxyphenyl)methyl]amino]sulfonyl]phenyl]-
• (4-{Ethyl[(4-methoxyphenyl)methyl]sulfamoyl}phenyl)boronic acid
• (4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
• 4-{ethyl[(4-methoxyphenyl)methyl]sulfamoyl}phenylboronic acid
• DB-367072
• 4-[N-ETHYL-N-(4-METHOXYBENZYL)SULPHAMOYL]BENZENEBORONIC ACID 98
• 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid(contains varying amounts of Anhydride)

• MDL： MFCD08689489
• Inchi： 1S/C16H20BNO5S/c1-3-18(12-13-4-8-15(23-2)9-5-13)24(21,22)16-10-6-14(7-11-16)17(19)20/h4-11,19-20H,3,12H2,1-2H3
• InChI Key： YDJYSSQVBYJDIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC)CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 349.11600
• Monoisotopic Mass: 349.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 98-102
• Boiling Point: 552.7±60.0 °C at 760 mmHg
• Flash Point: 288.0±32.9 °C
• Refractive Index: 1.605
• PSA: 95.45000
• LogP: 1.66660
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid

Recent Advances in the Study of 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid (CAS: 913835-55-9)

The compound 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid (CAS: 913835-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is of particular interest due to its unique structural features and potential applications in drug discovery, particularly as a protease inhibitor and in the development of targeted therapies. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, providing valuable insights for researchers in the field.

One of the key areas of research has focused on the compound's role as a reversible covalent inhibitor. The boronic acid moiety is known to form reversible bonds with serine residues in the active sites of proteases, making it a promising candidate for the inhibition of enzymes such as proteasome and thrombin. Recent publications have highlighted its efficacy in preclinical models, demonstrating significant inhibitory activity at nanomolar concentrations. These findings suggest potential applications in oncology and cardiovascular diseases, where protease inhibition is a critical therapeutic strategy.

In addition to its inhibitory properties, 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid has been investigated for its use in bioconjugation and drug delivery systems. The compound's ability to form stable complexes with diols and other biomolecules has been leveraged in the development of targeted drug delivery platforms. Recent work has shown that it can be conjugated to antibodies or nanoparticles, enabling precise delivery of therapeutic agents to specific tissues or cells. This approach has shown promise in reducing off-target effects and improving therapeutic outcomes in early-stage trials.

Another notable advancement is the optimization of the compound's synthetic pathway. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These improvements have facilitated larger-scale studies and increased the compound's accessibility for further research. Detailed spectroscopic and crystallographic analyses have also been conducted, providing a deeper understanding of its molecular structure and interactions.

Despite these promising developments, challenges remain in the clinical translation of 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated in future studies. However, the compound's versatility and demonstrated efficacy in preclinical models underscore its potential as a valuable tool in chemical biology and a candidate for further drug development.

In conclusion, recent research on 4-(N-Ethyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid (CAS: 913835-55-9) has highlighted its multifaceted applications in medicinal chemistry. From its role as a protease inhibitor to its use in targeted drug delivery, this compound continues to be a focus of innovative research. Ongoing studies are expected to further elucidate its mechanisms and expand its therapeutic potential, making it a compound of significant interest for the scientific community.